Cas no 19693-56-2 (7-Methyl-1,7-naphthyridin-8(7H)-one)

• Product Name: 7-Methyl-1,7-naphthyridin-8(7H)-one
• CAS No: 19693-56-2
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 3168085
• PubChem ID: 13528592
• Update Time: 2025-05-24

7-Methyl-1,7-naphthyridin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridin-8(7H)-one, 7-methyl-
• 19693-56-2
• 7-Methyl-1,7-naphthyridin-8(7H)-one
• CS-0069262
• 7-methyl-1,7-naphthyridin-8-one
• DTXSID001295147
• D73821
• SCHEMBL20975432

• Inchi： 1S/C9H8N2O/c1-11-6-4-7-3-2-5-10-8(7)9(11)12/h2-6H,1H3
• InChI Key： BWRJYJNCMGNOEG-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CN=2)C=CN1C

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 7-Methyl-1,7-naphthyridin-8(7H)-one

Introduction to 7-Methyl-1,7-naphthyridin-8(7H)-one (CAS No. 19693-56-2)

7-Methyl-1,7-naphthyridin-8(7H)-one (CAS No. 19693-56-2) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the naphthyridine class of molecules, which are characterized by a fused bicyclic system containing nitrogen atoms. The presence of a methyl group at the 7-position and a carbonyl group at the 8-position further enhances its chemical diversity, making it a promising scaffold for drug discovery.

The naphthyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Naphthyridines have been explored in the development of antibiotics, anticancer agents, and anti-inflammatory drugs. The specific substitution pattern in 7-Methyl-1,7-naphthyridin-8(7H)-one contributes to its distinct pharmacophoric features, which may influence its binding affinity and selectivity towards biological receptors.

Recent studies have highlighted the importance of 1,7-naphthyridine derivatives in modulating enzyme activity and receptor interactions. For instance, modifications at the 1 and 7 positions have been shown to enhance binding affinity to bacterial topoisomerases, which are critical targets for developing novel antibiotics. The carbonyl group at the 8-position provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

One of the most compelling aspects of 7-Methyl-1,7-naphthyridin-8(7H)-one is its potential as a lead compound for therapeutic intervention. Researchers have demonstrated that structural analogs of this compound exhibit inhibitory effects on various enzymes and receptors implicated in human diseases. These findings suggest that further optimization of the scaffold could yield potent and selective inhibitors with therapeutic relevance.

The synthesis of 7-Methyl-1,7-naphthyridin-8(7H)-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the naphthyridine ring system efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for introducing additional functional groups to modulate its biological activity.

In terms of biological evaluation, preliminary studies on 7-Methyl-1,7-naphthyridin-8(7H)-one have revealed interesting interactions with cellular targets. For example, it has been shown to inhibit the activity of certain kinases involved in signal transduction pathways. Such kinases are often dysregulated in cancer cells, making them attractive targets for drug development. The compound’s ability to modulate kinase activity without significant off-target effects makes it a promising candidate for further investigation.

The pharmacokinetic properties of 7-Methyl-1,7-naphthyridin-8(7H)-one are also an important consideration in its development as a drug candidate. Studies have indicated that this compound exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for effective drug delivery. Additionally, its metabolic profile suggests potential pathways for biotransformation, which can be leveraged to improve its bioavailability and reduce toxicity.

Future research directions for 7-Methyl-1,7-naphthyridin-8(7H)-one include exploring its role in disease models and conducting more extensive pharmacological studies. By integrating computational modeling with experimental validation, scientists can gain deeper insights into its mechanism of action and identify optimal analogs for therapeutic use. The combination of synthetic chemistry expertise with cutting-edge biophysical techniques will be crucial in unlocking the full potential of this compound.

The broader significance of naphthyridine derivatives like 7-Methyl-1,7-naphthyridin-8(7H)-one lies in their versatility as molecular tools for understanding biological processes and developing new treatments. As our understanding of disease mechanisms advances, compounds like this will continue to play a vital role in translational research efforts aimed at improving human health outcomes.